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Introduction

Sirtuin 2 (SIRT2) is a member of the sirtuin family of NAD+-dependent deacetylases.[1][2]
Primarily localized in the cytoplasm, SIRT2 plays a crucial role in various cellular processes,
including cell cycle regulation, microtubule dynamics, and metabolic homeostasis.[1][3][4] It
deacetylates numerous protein substrates, including a-tubulin and histone H4.[1][3] The
dysregulation of SIRT2 has been implicated in the pathogenesis of cancer, neurodegenerative
diseases, and metabolic disorders, making it a compelling target for therapeutic intervention.[5]

[6]7]

Proteolysis-targeting chimeras (PROTACS) are innovative heterobifunctional molecules
designed to hijack the cell's natural protein disposal system—the ubiquitin-proteasome system
—to selectively eliminate target proteins.[7] PROTAC Sirt2 Degrader-1 is a SirReal-based
PROTAC that links a highly potent and selective SIRT2 inhibitor to a ligand for the Cereblon
(CRBN) E3 ubiquitin ligase.[8][9][10] This molecule facilitates the formation of a ternary
complex between SIRT2 and the E3 ligase, leading to the ubiquitination and subsequent
proteasomal degradation of SIRT2.[7][9]
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This application note provides a detailed protocol for assessing the effect of SIRT2 degradation
by PROTAC Sirt2 Degrader-1 on cell viability.

Mechanism of Action & Signaling Pathways

PROTAC Sirt2 Degrader-1 operates by inducing the selective degradation of SIRT2. The
molecule simultaneously binds to SIRT2 and the CRBN E3 ligase, bringing them into close
proximity. This induced proximity triggers the polyubiquitination of SIRT2, marking it for
destruction by the 26S proteasome. The PROTAC molecule is then released to act catalytically,
degrading multiple SIRT2 proteins.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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